(3'R*,4'R*)-1'-(2-methylbenzoyl)-1,4'-bipiperidine-3',4-diol

• IUPAC Name: [(3R,4R)-3-hydroxy-4-(4-hydroxypiperidin-1-yl)piperidin-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C18H26N2O3/c1-13-4-2-3-5-15(13)18(23)20-11-8-16(17(22)12-20)19-9-6-14(21)7-10-19/h2-5,14,16-17,21-22H,6-12H2,1H3/t16-,17-/m1/s1
• InChI Key: WGWIWOISGYZIEQ-IAGOWNOFSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(C(C2)O)N3CCC(CC3)O
• Isomeric SMILES: CC1=CC=CC=C1C(=O)N2CC[C@H]([C@@H](C2)O)N3CCC(CC3)O
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

(3'R*,4'R*)-1'-(2-methylbenzoyl)-1,4'-bipiperidine-3',4-diol, commonly known as MBP, is a synthetic compound that belongs to the class of opioids. It is a potent analgesic that has been used in scientific research for its potential therapeutic effects.

Mechanism of Action

The mechanism of action of MBP is not fully understood. However, it is believed to act on the mu-opioid receptor in the brain and spinal cord, resulting in the inhibition of pain signals. MBP has also been shown to have an effect on the dopamine system, which may contribute to its potential therapeutic effects in the treatment of opioid addiction.
Biochemical and Physiological Effects:
MBP has been shown to have potent analgesic effects in animal models. It has also been shown to have a lower potential for abuse and addiction compared to other opioids. MBP has been shown to have minimal respiratory depression, which is a common side effect of opioids. Additionally, MBP has been shown to have a longer duration of action compared to other opioids.

Advantages and Limitations for Lab Experiments

MBP has several advantages for use in lab experiments. It has a high potency and a long duration of action, which makes it useful for studying the effects of opioids on pain and addiction. MBP also has a lower potential for abuse and addiction compared to other opioids, which makes it a safer choice for lab experiments. However, MBP has some limitations for lab experiments. It is a synthetic compound and may not fully replicate the effects of natural opioids. Additionally, the mechanism of action of MBP is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for research on MBP. One area of research is the development of new analogs of MBP that may have improved therapeutic effects. Another area of research is the study of the mechanism of action of MBP, which may lead to the development of new treatments for pain and addiction. Additionally, the use of MBP in combination with other drugs may have synergistic effects that could be explored in future research.

Synthesis Methods

MBP can be synthesized by reacting 2-methylbenzoyl chloride with 1,4'-bipiperidine-3',4-diol in the presence of a base. This reaction results in the formation of MBP, which can be purified and isolated using standard techniques.

Scientific Research Applications

MBP has been used in scientific research for its potential therapeutic effects. It has been shown to have potent analgesic properties and has been used in the treatment of chronic pain. MBP has also been studied for its potential use in the treatment of opioid addiction.